4-({[(3-chlorophenyl)amino]carbonyl}amino)-N-ethylbenzamide

• IUPAC Name: 4-[(3-chlorophenyl)carbamoylamino]-N-ethylbenzamide
• InChI: InChI=1S/C16H16ClN3O2/c1-2-18-15(21)11-6-8-13(9-7-11)19-16(22)20-14-5-3-4-12(17)10-14/h3-10H,2H2,1H3,(H,18,21)(H2,19,20,22)
• InChI Key: OJVAIEPTARQWBA-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClN3O2
• Molecular Weight: 317.77 g/mol

Description

4-({[(3-chlorophenyl)amino]carbonyl}amino)-N-ethylbenzamide, also known as CEIBA, is a synthetic compound that has gained significant attention in the field of scientific research. It belongs to the class of benzamide derivatives and has shown promising results in various studies.

Scientific Research Applications

Polymer Chemistry and Materials Science

• Synthesis and Characterization of Novel Aromatic Polyimides : New diamines, including derivatives similar to the chemical structure , were synthesized and polymerized with different anhydrides to produce polyimides. These polymers exhibited good solubility in organic solvents and showed high thermal stability, with degradation temperatures ranging from 240°C to 550°C and glass transition temperatures (Tg) from 168 to 254°C. These properties suggest their potential application in high-performance materials and electronics (Butt et al., 2005).

Pharmacology and Drug Development

• Pharmaceutical Cocrystals of Ethenzamide : A study on cocrystals involving ethenzamide and various coformers demonstrated improved solubility and dissolution rates compared to the parent drug. These cocrystals, involving carboxylic acid–carboxamide and amide–amide interactions, may hint at the potential of similar benzamide derivatives in enhancing drug solubility and efficacy (Aitipamula et al., 2012).

• Gastroprokinetic Activity of Benzamide Derivatives : A series of 4-amino-5-chloro-2-ethoxybenzamides bearing six- and seven-membered heteroalicycles were synthesized and evaluated for gastroprokinetic activity. Some compounds showed potent activity, suggesting a possible application of similar benzamide derivatives in gastrointestinal disorders (Morie et al., 1995).

Molecular Chemistry and Interaction Studies

• Molar Refraction and Polarizability of Antiemetic Drug : The study of an antiemetic drug's molar refraction and polarizability in various solutions provided insights into its physicochemical properties. Understanding these characteristics can aid in the development of new pharmacological agents with enhanced performance (Sawale et al., 2016).